5-methyl-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H17N5O3/c1-12-11-15(21-25-12)17(24)19-7-2-10-22-16(23)4-3-14(20-22)13-5-8-18-9-6-13/h3-6,8-9,11H,2,7,10H2,1H3,(H,19,24)
• InChI Key: ZOLCKURVZQUFRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

5-methyl-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C17H17N5O3 and its molecular weight is 339.355. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Kumar and Mashelker (2007) explored the synthesis of novel oxadiazole heterocyclic compounds containing pyranopyridine moieties, which are expected to exhibit hypertensive activity. This research contributes to the development of new compounds with potential medical applications (Kumar & Mashelker, 2007).

Transformations into Various Heterocyclic Compounds

• Kolar, Tiŝler, and Pizzioli (1996) described transformations of pyridopyrazine into imidazo-pyridines and related compounds, demonstrating the versatility of such chemical structures in synthesizing diverse heterocyclic compounds (Kolar, Tiŝler, & Pizzioli, 1996).

Novel Synthesis Methods

• Sayed, Khalil, Ahmed, and Raslan (2002) investigated the synthesis of new pyridazinones, pyridazin-imines, and related compounds, highlighting innovative methods in creating unique chemical structures (Sayed et al., 2002).

Application in Textile Dyeing and Biological Activity

• Khalifa et al. (2015) synthesized novel heterocyclic compounds with selenium for dyeing polyester fibers. They also evaluated these compounds for their antioxidant, antitumor, and antimicrobial activities, indicating potential applications in biologically active fabrics (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Isoxazolopyridazinone Synthesis

• Ruano, Bercial, Fraile, and Martín (2002) focused on synthesizing isoxazolopyridazinones, demonstrating the compound's utility in creating isoxazoles and isoxazolopyridazinones, which are useful in various chemical applications (Ruano, Bercial, Fraile, & Martín, 2002).

Antimicrobial Activity of Indole Derivatives

• Anekal and Biradar (2012) synthesized indole derivatives under conventional and microwave-assisted conditions, assessing their antimicrobial activities. This study underscores the potential of such compounds in medical applications, particularly as antimicrobials (Anekal & Biradar, 2012).